Cas no 1351614-68-0 (N-2-hydroxy-2-(thiophen-2-yl)propyl-N'-2-(methylsulfanyl)phenylethanediamide)

• Product Name: N-2-hydroxy-2-(thiophen-2-yl)propyl-N'-2-(methylsulfanyl)phenylethanediamide
• CAS No: 1351614-68-0
• MF: C₁₆H₁₈N₂O₃S₂
• MW: 350.455721378326
• CID: 6097337
• PubChem ID: 71782410
• Update Time: 2025-08-04

N-2-hydroxy-2-(thiophen-2-yl)propyl-N'-2-(methylsulfanyl)phenylethanediamide Chemical and Physical Properties

Names and Identifiers

• N-2-hydroxy-2-(thiophen-2-yl)propyl-N'-2-(methylsulfanyl)phenylethanediamide
• F5857-7826
• AKOS024524872
• VU0525847-1
• N1-(2-hydroxy-2-(thiophen-2-yl)propyl)-N2-(2-(methylthio)phenyl)oxalamide
• 1351614-68-0
• N-(2-hydroxy-2-thiophen-2-ylpropyl)-N'-(2-methylsulfanylphenyl)oxamide
• N-[2-hydroxy-2-(thiophen-2-yl)propyl]-N'-[2-(methylsulfanyl)phenyl]ethanediamide

• Inchi： 1S/C16H18N2O3S2/c1-16(21,13-8-5-9-23-13)10-17-14(19)15(20)18-11-6-3-4-7-12(11)22-2/h3-9,21H,10H2,1-2H3,(H,17,19)(H,18,20)
• InChI Key： ARUUTFJLEFNCGJ-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C(C)(CNC(C(NC1C=CC=CC=1SC)=O)=O)O

Computed Properties

• Exact Mass: 350.07588479g/mol
• Monoisotopic Mass: 350.07588479g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 436
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 132Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N-2-hydroxy-2-(thiophen-2-yl)propyl-N'-2-(methylsulfanyl)phenylethanediamide

Professional Introduction to Compound with CAS No. 1351614-68-0 and Product Name: N-2-hydroxy-2-(thiophen-2-yl)propyl-N'-2-(methylsulfanyl)phenylethanediamide

Compound with the CAS number 1351614-68-0 and the product name N-2-hydroxy-2-(thiophen-2-yl)propyl-N'-2-(methylsulfanyl)phenylethanediamide represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in drug development and medicinal chemistry. The molecular structure incorporates several key functional groups, including a hydroxy moiety, a thiophene ring, and an amidine backbone, which contribute to its distinctive chemical properties and biological activities.

The presence of the hydroxy group in the compound’s structure enhances its solubility and reactivity, making it a valuable candidate for further chemical modifications. This feature is particularly relevant in the context of drug design, where solubility is a critical factor for bioavailability and therapeutic efficacy. Additionally, the thiophene ring, a well-known heterocyclic aromatic compound, is often associated with various pharmacological properties, including anti-inflammatory, antimicrobial, and anticancer effects. The incorporation of this moiety into the molecular framework of the compound suggests that it may exhibit similar beneficial properties.

The amidine backbone of the compound provides a stable yet flexible scaffold for further derivatization. This structural motif is frequently employed in medicinal chemistry due to its ability to form hydrogen bonds and interact with biological targets. The specific arrangement of atoms in the N-2-hydroxy-2-(thiophen-2-yl)propyl-N'-2-(methylsulfanyl)phenylethanediamide molecule allows for multiple points of interaction with biological systems, making it a promising candidate for therapeutic applications.

Recent research in the field of pharmaceutical chemistry has highlighted the importance of multifunctional compounds that can target multiple pathways or receptors simultaneously. The unique combination of functional groups in N-2-hydroxy-2-(thiophen-2-yl)propyl-N'-2-(methylsulfanyl)phenylethanediamide positions it as a potential candidate for such applications. For instance, studies have shown that compounds containing both hydroxy and thiophene moieties can exhibit enhanced biological activity due to their ability to modulate various signaling pathways.

The methylsulfanyl group in the compound’s structure is another key feature that contributes to its chemical diversity. This group is known to enhance lipophilicity and metabolic stability, which are crucial factors for drug development. By incorporating this moiety into the molecular framework, the compound may exhibit improved pharmacokinetic properties, leading to better absorption, distribution, metabolism, excretion (ADME), and overall therapeutic efficacy.

In light of these structural features, researchers have been exploring the potential applications of N-2-hydroxy-2-(thiophen-2-yl)propyl-N'-2-(methylsulfanyl)phenylethanediamide in various therapeutic areas. Preliminary studies have suggested that this compound may have applications in treating inflammatory diseases, neurodegenerative disorders, and even certain types of cancer. The ability of the compound to interact with multiple biological targets makes it an attractive candidate for drug development.

The synthesis of N-2-hydroxy-2-(thiophen-2-yl)propyl-N'-2-(methylsulfanyl)phenylethanediamide involves a series of carefully orchestrated chemical reactions that highlight the expertise required in pharmaceutical chemistry. The process typically begins with the preparation of key intermediates such as 2-thienylacetic acid and N-methylsuccinimide. These intermediates are then coupled using various coupling reagents to form the desired amide linkage. The final step involves functionalizing the hydroxyl group with appropriate protecting groups to ensure stability during further processing.

The synthesis process also emphasizes the importance of purity and yield optimization. Impurities can significantly affect the biological activity and safety profile of a drug candidate, making it essential to employ high-purity starting materials and well-established synthetic protocols. Advances in synthetic chemistry have enabled researchers to achieve high yields and purities, thereby facilitating further development efforts.

Once synthesized, N-2-hydroxy-2-(thiophen-2-yl)propyl-N'-2-(methylsulfanyl)phenylethanediamide undergoes rigorous testing to evaluate its biological activity and safety profile. In vitro studies are conducted using various cell lines to assess its interaction with target proteins and enzymes. These studies provide valuable insights into the compound’s mechanism of action and potential therapeutic applications.

In vivo studies are also essential for evaluating the efficacy and safety of new drug candidates. Animal models are used to assess how the compound behaves within a living organism, providing information on its pharmacokinetic properties and potential side effects. These studies are crucial for determining whether the compound is suitable for further development into a therapeutic agent.

The integration of computational methods into drug discovery has significantly accelerated the process of identifying promising candidates like N-2-hydroxy-2-(thiophen-2-yl)propyl-N'-2-(methylsulfanyl)phenylethanediamide. Molecular modeling techniques allow researchers to predict how a compound will interact with biological targets based on its three-dimensional structure. These predictions can guide synthetic efforts by identifying key structural features that enhance binding affinity or selectivity.

Additionally, virtual screening methods enable researchers to rapidly evaluate large libraries of compounds for their potential activity against specific targets. This approach has been particularly effective in identifying novel drug candidates with unique structures and mechanisms of action. The combination of experimental synthesis and computational methods provides a powerful platform for discovering new therapeutic agents.

The future prospects for N-2-hydroxy-2-(thiophen-2-yl)propyl-N'-2-(methylsulfanyl)phenylethanediamide are promising given its unique structural features and potential therapeutic applications. Ongoing research aims to optimize its chemical properties further while exploring new synthetic routes that improve yield and scalability. Collaborative efforts between academic institutions and pharmaceutical companies will be crucial in translating this research into tangible therapeutic benefits for patients worldwide.